Cas no 1512443-31-0 (N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide)

1512443-31-0 structure
Product Name:N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
CAS No:1512443-31-0
Molecular Formula:C9H11N7O4S
Molecular Weight:313.293138742447
CID:4603184
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide Properties
Names and Identifiers
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- N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
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- InChIKey: LNSHYXPEQQLULH-UHFFFAOYSA-N
- Inchi: 1S/C9H11N7O4S/c1-10-7-4-3-6(5-8(7)16(17)18)21(19,20)13-9-11-14-15(2)12-9/h3-5,10H,1-2H3,(H,12,13)
- SMILES: C1(S(NC2=NN(C)N=N2)(=O)=O)=CC=C(NC)C([N+]([O-])=O)=C1
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01E8SI-50mg |
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide |
1512443-31-0 | 95% | 50mg |
$306.00 | 2024-06-20 | |
A2B Chem LLC | AX43394-50mg |
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide |
1512443-31-0 | 95% | 50mg |
$251.00 | 2024-04-20 | |
Enamine | EN300-378907-0.05g |
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide |
1512443-31-0 | 95% | 0.05g |
$205.0 | 2023-11-13 |
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide Related Literature
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Jian Zhao,Rui Xu,Gaoxing Luo,Jun Wu,Hesheng Xia J. Mater. Chem. B, 2016,4, 982-989
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Hari Prasad Reddy Kannapu,Chinna Krishna Prasad Neeli,Kamaraju Seetha Rama Rao,Venkat Narayana Kalevaru,Andreas Martin,David Raju Burri Catal. Sci. Technol., 2016,6, 5494-5503
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Ravinder Nagpal,Pradip Behare,Rajiv Rana,Ashwani Kumar,Manoj Kumar,Sanu Arora,Francesco Marotta,Shalini Jain,Hariom Yadav Food Funct., 2022,13, 10357-10357
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Zhan Shu,Aidong Tang Chem. Commun., 2017,53, 6255-6258
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Ronald P. White,Jane E. G. Lipson Soft Matter, 2021,17, 9755-9764
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J. Lyu,X. Wen,U. Kumar,Y. You,V. Chen,R. K. Joshi RSC Adv., 2018,8, 23130-23151
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María Mar Quesada-Moreno,Daniel A. Obenchain Phys. Chem. Chem. Phys., 2022,24, 1598-1609
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Yingzhi Chen,Dongjian Jiang,Yujuan Zhang,Shenglian Yao,Federico Rosei,Xiaohong Zhang,Zheng-Hong Huang,Lu-Ning Wang,Feiyu Kang J. Mater. Chem. A, 2020,8, 25275-25282
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Victoria T. Adeleke,David Lokhat Environ. Sci.: Water Res. Technol., 2021,7, 1453-1464
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Ejaj Ahmmed,Asit Mondal,Nimai Chandra Saha,Koushik Dhara,Pabitra Chattopadhyay Anal. Methods, 2021,13, 5651-5659
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